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Compound of Interest

Compound Name: MMV674850

Cat. No.: B12424711 Get Quote

Application Notes and Protocols for MMV674850
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of the antimalarial compound MMV674850, ensuring optimal integrity and

performance in experimental settings.

Compound Information
MMV674850 is a potent antimalarial agent with demonstrated activity against various stages of

Plasmodium falciparum. Accurate preparation and storage of this compound are critical for

reproducible and reliable experimental results.

Property Value

Molecular Weight 452.55 g/mol

Chemical Formula C₂₃H₂₀N₂O₄S₂

CAS Number 1820874-51-8

Bioactivity (IC₅₀) Asexual parasites: 2.7-4.5 nM[1]

Early-stage gametocytes: 4.5 ± 3.6 nM[1]

Late-stage gametocytes: 28.7 ± 0.2 nM[1]
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Preparation of MMV674850 Stock Solutions
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

MMV674850.

Quantitative Data for Stock Solution Preparation
Parameter Value Notes

Recommended Solvent DMSO (Dimethyl Sulfoxide)

Ensure the use of anhydrous,

high-purity DMSO to minimize

degradation of the compound.

Solubility in DMSO ≥ 40 mg/mL

This corresponds to a

concentration of ≥ 88.4 mM. It

is recommended to not exceed

this concentration to ensure

complete dissolution.[1]

Recommended Stock

Concentration
10 mM - 50 mM

Prepare a high-concentration

stock to minimize the volume

of DMSO added to

experimental assays.

Protocol for Preparing a 10 mM Stock Solution
This protocol provides instructions for preparing 1 mL of a 10 mM stock solution of

MMV674850.

Materials:

MMV674850 powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer
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Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out 4.53 mg of MMV674850 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

MMV674850 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes until the compound is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. If necessary,

gentle warming in a 37°C water bath can aid dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in

sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles for the entire

stock.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and store immediately at -20°C for long-term storage.

Storage and Stability of MMV674850 Stock Solutions
Proper storage is crucial to maintain the stability and activity of MMV674850 stock solutions.

Storage Recommendations
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Storage Condition Duration Notes

-20°C Long-term (months)

Recommended for the main

stock and working aliquots.

Protect from light.

-80°C Extended long-term (years)

May offer slightly better long-

term stability, although data is

limited. Recommended for

archival purposes.

Room Temperature Not Recommended

Avoid storing stock solutions at

room temperature for any

extended period as this may

lead to degradation. One

vendor advises against

storage at room temperature

for as long as a week.[1]

Refrigerated (4°C) Short-term (days)

Suitable for temporary storage

of working solutions that will be

used within a few days.

Important Considerations:

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles by preparing single-use

aliquots. Repeated freezing and thawing can lead to compound degradation and

precipitation.

Light Sensitivity: While specific data on the photosensitivity of MMV674850 is not readily

available, it is good laboratory practice to protect stock solutions from light by using amber-

colored tubes or by wrapping tubes in aluminum foil.

Working Dilutions: When preparing working dilutions in aqueous media, it is advisable to do

so immediately before use. The stability of MMV674850 in aqueous solutions over time has

not been characterized.
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The precise molecular target and signaling pathway of MMV674850 in Plasmodium falciparum

have not yet been fully elucidated in publicly available literature. Drug discovery efforts for

antimalarials often involve phenotypic screening followed by target deconvolution, a process

that can be lengthy.

Hypothesized Experimental Workflow for Target
Identification
The following diagram illustrates a general workflow that researchers might employ to identify

the molecular target and signaling pathway of a novel antimalarial compound like MMV674850.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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